Cas no 1803997-53-6 (Methyl 2-(chloromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetate)

Methyl 2-(chloromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetate is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its structure features both chloromethyl and trifluoromethoxy substituents, enhancing reactivity for further functionalization. The presence of trifluoromethyl groups contributes to improved metabolic stability and lipophilicity, making it valuable in the design of bioactive compounds. This intermediate is particularly useful in constructing heterocyclic frameworks for drug discovery, where fluorinated moieties are often sought for their pharmacokinetic properties. The ester functionality allows for versatile downstream modifications, enabling its use in amidation, hydrolysis, or coupling reactions. Its well-defined purity and stability ensure consistent performance in synthetic applications.

Methyl 2-(chloromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetate structure

1803997-53-6 structure

Product Name:Methyl 2-(chloromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetate

CAS No:1803997-53-6

MF:C₁₁H₈ClF₆NO₃

MW:351.629543304443

CID:4846745

Update Time:2025-06-14

Methyl 2-(chloromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-(chloromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetate
- Inchi： 1S/C11H8ClF6NO3/c1-21-8(20)3-5-2-7(22-11(16,17)18)19-6(4-12)9(5)10(13,14)15/h2H,3-4H2,1H3
- InChI Key： KJQMXUKJDIZOAS-UHFFFAOYSA-N
- SMILES： ClCC1C(C(F)(F)F)=C(C=C(N=1)OC(F)(F)F)CC(=O)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 22
Rotatable Bond Count: 5
Complexity: 389
XLogP3: 3.5
Topological Polar Surface Area: 48.4

Methyl 2-(chloromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029077739-1g	Methyl 2-(chloromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetate	1803997-53-6	97%	1g	$1,460.20	2022-04-02

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Additional information on Methyl 2-(chloromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetate

Research Brief on Methyl 2-(chloromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetate (CAS: 1803997-53-6)

Methyl 2-(chloromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetate (CAS: 1803997-53-6) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethoxy and trifluoromethyl substituents, serves as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory diseases. Recent studies have explored its potential as a precursor for novel drug candidates, leveraging its unique chemical properties to enhance pharmacokinetic profiles and target specificity.

The synthesis of Methyl 2-(chloromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetate involves multi-step organic reactions, including halogenation and esterification, to achieve high purity and yield. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) have been employed to confirm its structural integrity. Researchers have highlighted its role in the development of small-molecule inhibitors, particularly those targeting kinase enzymes involved in cancer and autoimmune disorders.

Recent preclinical studies have demonstrated the compound's utility in modulating specific biological pathways. For instance, its derivatives have shown promising activity in inhibiting pro-inflammatory cytokines, suggesting potential applications in treating chronic inflammatory conditions. Additionally, its trifluoromethyl group enhances metabolic stability, addressing common challenges in drug development such as rapid clearance and low bioavailability. These findings underscore the compound's versatility as a scaffold for designing next-generation therapeutics.

Despite its potential, challenges remain in optimizing the synthetic routes and scaling up production while maintaining cost-effectiveness. Future research directions include exploring its applications in targeted drug delivery systems and combination therapies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications, paving the way for innovative treatments in precision medicine.